Cas no 79663-62-0 (3-(Aminomethyl)-4-hydroxybenzonitrile)

• Product Name: 3-(Aminomethyl)-4-hydroxybenzonitrile
• CAS No: 79663-62-0
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 4778201
• Update Time: 2025-06-26

3-(Aminomethyl)-4-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(AMINOMETHYL)-4-HYDROXYBENZONITRILE
• 5-CYANO-2-HYDROXYBENZYLAMINE
• MB30149
• 3-(Aminomethyl)-4-hydroxybenzonitrile

• Inchi： 1S/C8H8N2O/c9-4-6-1-2-8(11)7(3-6)5-10/h1-3,11H,5,10H2
• InChI Key： HDZWWGIVSUJZBK-UHFFFAOYSA-N
• SMILES： OC1C=CC(C#N)=CC=1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 0.5
• Topological Polar Surface Area: 70

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3-(Aminomethyl)-4-hydroxybenzonitrile

3-(Aminomethyl)-4-hydroxybenzonitrile: A Comprehensive Overview

The compound 3-(Aminomethyl)-4-hydroxybenzonitrile (CAS No. 79663-62-0) is a highly versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring an aminomethyl group, a hydroxyl group, and a cyano group, exhibits a wide range of applications and properties that make it a valuable research subject. In this article, we will delve into the structural features, synthesis methods, chemical properties, and recent advancements in the utilization of this compound.

Structural Features and Chemical Properties

The molecular structure of 3-(Aminomethyl)-4-hydroxybenzonitrile is defined by its benzene ring with three substituents: an amino methyl group (-CH₂NH₂) at the 3-position, a hydroxyl group (-OH) at the 4-position, and a nitrile group (-CN) at the 1-position. This arrangement imparts the molecule with unique electronic and steric properties. The presence of the nitrile group introduces electron-withdrawing effects, while the hydroxyl and amino groups contribute electron-donating characteristics. This balance of electron-donating and withdrawing groups makes the compound highly reactive in various chemical transformations.

Recent studies have highlighted the importance of such structural features in influencing the compound's reactivity and selectivity in different chemical environments. For instance, researchers have exploited these properties to develop novel synthetic pathways for complex organic molecules. The ability to fine-tune reactivity through strategic substitution patterns has opened new avenues for both academic and industrial applications.

Synthesis Methods

The synthesis of 3-(Aminomethyl)-4-hydroxybenzonitrile involves a series of well-established organic reactions. One common approach begins with the preparation of a suitable benzene derivative, followed by sequential introduction of the amino methyl and hydroxyl groups. The nitrile group is typically introduced via cyanation reactions using reagents such as hydrogen cyanide or its equivalents under catalytic conditions.

Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions. For example, the use of transition metal catalysts like palladium or copper has enabled more controlled cyanation processes. These developments have not only enhanced yield but also reduced reaction times, making large-scale production more feasible.

Applications in Pharmacology

One of the most promising applications of 3-(Aminomethyl)-4-hydroxybenzonitrile lies in its potential as a building block for drug discovery. The compound's ability to undergo various functional group transformations makes it an ideal precursor for synthesizing bioactive molecules with diverse pharmacological profiles.

Recent research has demonstrated its utility in developing anti-inflammatory agents. By incorporating this compound into drug scaffolds, scientists have achieved significant improvements in bioavailability and efficacy. Additionally, studies on its interactions with biological systems have provided insights into its mechanism of action, paving the way for further optimization.

Materials Science Applications

Beyond pharmacology, 3-(Aminomethyl)-4-hydroxybenzonitrile has found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, particularly as a component in conducting polymers or as a dopant in semiconducting materials.

Innovative approaches have been explored to integrate this compound into advanced materials such as graphene derivatives or carbon nanotubes. These efforts aim to enhance electrical conductivity while maintaining mechanical stability—a critical requirement for next-generation electronic devices.

Environmental Considerations

In addition to its technical applications, 3-(Aminomethyl)-4-hydroxybenzonitrile has been studied for its environmental impact. Research into its biodegradation pathways has revealed that under certain conditions, it can be effectively metabolized by microbial communities without posing significant risks to ecosystems.

This understanding is crucial for ensuring sustainable practices in industries that utilize this compound. By designing processes that minimize waste generation and maximize recycling opportunities, manufacturers can align their operations with global sustainability goals.

Conclusion